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Compound of Interest

Compound Name: (E/Z)-BML264

Cat. No.: B3432251 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

a comprehensive overview of the solubility characteristics and biological signaling pathways of

ML264, a potent small-molecule inhibitor of Krüppel-like factor 5 (KLF5).

Core Data: (E/Z)-BML264 (ML264) Solubility
The solubility of a compound is a critical parameter in early-stage drug discovery and

development, influencing its formulation, bioavailability, and in vitro assay design. Below is a

summary of the available solubility data for ML264 in various common laboratory solvents. It is

important to note that "(E/Z)-BML264" is more commonly referred to in scientific literature and

by suppliers as ML264.

Data Presentation: ML264 Solubility
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source Notes

Dimethyl

Sulfoxide

(DMSO)

200 519.64
Selleck

Chemicals
[1]

Dimethyl

Sulfoxide

(DMSO)

10 ~26
Cayman

Chemical
[2]

DMF:PBS (pH

7.2) (1:3)
0.25 ~0.65

Cayman

Chemical
[2]

Water
Insoluble/Slightly

Soluble
Not Reported

Inferred from

general

properties

[3]

Ethanol Not Reported Not Reported - -

Methanol Slightly Soluble Not Reported

Cayman

Chemical (for

MGK-264, a

different

compound)

Note on Discrepancies: The significant difference in reported DMSO solubility (200 mg/mL vs.

10 mg/mL) may be attributed to variations in experimental methodologies (e.g., kinetic vs.

thermodynamic solubility) or the purity of the compound and solvent used.[1][2] Researchers

should determine the solubility under their specific experimental conditions.

Experimental Protocols: Determining Small
Molecule Solubility
While a specific, detailed experimental protocol for determining the solubility of ML264 is not

publicly available, a generalized and widely accepted method, the shake-flask method, is
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described below. This method is considered the gold standard for determining thermodynamic

solubility.

Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of a compound in a specific solvent.

Materials:

ML264 (or other small molecule)

Solvent of interest (e.g., water, DMSO, ethanol, phosphate-buffered saline)

Vials with screw caps

Orbital shaker or rotator with temperature control

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or other quantitative analytical method.

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of the compound to a

known volume of the solvent in a vial. The excess solid should be clearly visible.

Equilibration: Tightly cap the vials and place them in an orbital shaker set at a constant

temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-72

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. Alternatively, centrifuge the samples at a high speed to pellet the undissolved

solid.
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Sample Dilution and Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute

the aliquot with a suitable solvent to a concentration within the linear range of the analytical

method (e.g., HPLC-UV).

Quantification: Analyze the diluted samples using a validated analytical method to determine

the concentration of the dissolved compound.

Calculation: Calculate the solubility of the compound in the solvent, taking into account the

dilution factor. The experiment should be performed in triplicate to ensure accuracy.

Mandatory Visualization: Diagrams
Signaling Pathways Modulated by ML264

ML264 has been identified as a potent inhibitor of Krüppel-like factor 5 (KLF5), a transcription

factor implicated in cancer cell proliferation and survival. By inhibiting KLF5, ML264 modulates

key signaling pathways involved in oncogenesis.
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ML264 Signaling Pathway Inhibition
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ML264 inhibits KLF5, blocking pro-cancer signaling.

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a small

molecule like ML264 using the shake-flask method.
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Shake-Flask Solubility Determination Workflow

Start:
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Workflow for determining compound solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Solubility and Signaling
Pathways of ML264]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432251#e-z-bml264-solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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